Cas no 20702-77-6 (Neohesperidin dihydrochalcone)

• Product Name: Neohesperidin dihydrochalcone
• CAS No: 20702-77-6
• MF: C₂₈H₃₆O₁₅
• MW: 612.5764503479
• MDL: MFCD00017711
• CID: 51622
• PubChem ID: 24897690
• Update Time: 2025-09-16

Neohesperidin dihydrochalcone Chemical and Physical Properties

Names and Identifiers

• Neohesperidin dihydrochalcone
• neohesperidin dihydrochalcone from*citrus fruit
• Neohesperidin Dihydrochalcone Hydrate
• Neosperidin dihydrochalcone
• 1-Propanone,1-[4-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-2,6-dihydroxyphenyl]-3-(3-hydroxy-4-methoxyphenyl)-
• Neohesperidin Dihydr
• Neohesperidin
• Neohesperidine Dihydrochalcone
• E-959
• FEMA 3811
• Neohesperidin DC
• Neohesperidin DHC
• NEOHESPERIDINE DC
• Neohesperidine Dihydrochalcone,NHDC
• Neohesperidine hydrate
• Neosperidin Dihydro halcone
• NHDC
• 1-(4-((2-O-[6-Deoxy-α-L-mannopyranosyl]-β-D-glucopyranosyl)oxy)-2,6-dihydroxyphenyl)-3-[3-hydroxy-4-methoxyphenyl]-1-propanone
• 1-(4-((2-O-[6-Deoxy-alpha-L-mannopyranosyl]-beta-D-glucopyranosyl)oxy)-2,6-dihydroxyphenyl)-3-[3-hydroxy-4-methoxyphenyl]-1-propanone
• [ "" ]
• neohesperidin dihydrochalcone
• Neohesperidine
• 3X476D83QV
• Neohesperidin Dihydrochalcone (Nhdc)
• 1-(4-((2-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-2,6-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)propan-1-one
• Neohesperidin-dihydrochalcone
• 3,5-Dihydroxy-4-(3-hydroxy-4-methoxyhydrocinnamoyl)phenyl) 2-O-(6-

• MDL： MFCD00017711
• Inchi： 1S/C28H36O15/c1-11-21(34)23(36)25(38)27(40-11)43-26-24(37)22(35)19(10-29)42-28(26)41-13-8-16(32)20(17(33)9-13)14(30)5-3-12-4-6-18(39-2)15(31)7-12/h4,6-9,11,19,21-29,31-38H,3,5,10H2,1-2H3
• InChI Key： ITVGXXMINPYUHD-UHFFFAOYSA-N
• SMILES： CC1OC(OC2C(OC3C=C(O)C(C(CCC4C=CC(OC)=C(O)C=4)=O)=C(O)C=3)OC(CO)C(O)C2O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 612.20500
• Monoisotopic Mass: 612.20542
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 882
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 143
• XLogP3: -0.3
• Topological Polar Surface Area: 245
• Molecular Weight: 612.6

Experimental Properties

• Color/Form: Powder
• Density: 1.6100
• Melting Point: 156-158 °C (lit.)
• Boiling Point: 927.1℃ at 760 mmHg
• Flash Point: 302.6 °C
• Refractive Index: 1.684
• Solubility: Insoluble (<1 mg/ml) (NTP, 1992)
• Water Partition Coefficient: Insoluble
• PSA: 245.29000
• LogP: -1.34200
• Merck: 6452
• FEMA: 3811

Neohesperidin dihydrochalcone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：LZ5785000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Chalcones
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Neohesperidin dihydrochalcone

Neohesperidin Dihydrochalcone (CAS No. 20702-77-6): An Overview of Its Properties, Applications, and Recent Research

Neohesperidin dihydrochalcone (CAS No. 20702-77-6) is a natural compound derived from the citrus bioflavonoid neohesperidin. It is widely recognized for its unique sweetening properties and has gained significant attention in the food and pharmaceutical industries. This comprehensive overview delves into the chemical structure, biological activities, and recent research advancements of neohesperidin dihydrochalcone.

Chemical Structure and Properties

Neohesperidin dihydrochalcone (CAS No. 20702-77-6) is a derivative of neohesperidin, a flavanone glycoside found in citrus fruits. The compound is characterized by its chalcone structure, which consists of two aromatic rings connected by a three-carbon α,β-unsaturated carbonyl system. The molecular formula of neohesperidin dihydrochalcone is C₂₈H₃₄O₁₅, with a molecular weight of 610.56 g/mol.

The chemical structure of neohesperidin dihydrochalcone contributes to its remarkable sweetening properties. It is approximately 1500 to 1800 times sweeter than sucrose, making it an attractive alternative to traditional sweeteners in food and beverage applications. Additionally, neohesperidin dihydrochalcone exhibits excellent solubility in water and stability under various conditions, including high temperatures and acidic environments.

Biological Activities and Health Benefits

Beyond its sweetening properties, neohesperidin dihydrochalcone has been extensively studied for its potential health benefits. Recent research has highlighted several biological activities associated with this compound:

• Antioxidant Activity: Studies have shown that neohesperidin dihydrochalcone possesses potent antioxidant properties, which can help protect cells from oxidative damage caused by free radicals. This activity is attributed to the presence of hydroxyl groups in its molecular structure.
• Anti-inflammatory Effects: Research indicates that neohesperidin dihydrochalcone can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for the development of anti-inflammatory drugs.
• Hypoglycemic Activity: Some studies have reported that neohesperidin dihydrochalcone can lower blood glucose levels by enhancing insulin sensitivity and improving glucose metabolism. This property is particularly relevant for individuals with diabetes or metabolic syndrome.
• Cancer Prevention: Preliminary studies suggest that neohesperidin dihydrochalcone may have anti-cancer properties by inducing apoptosis (cell death) in cancer cells and inhibiting tumor growth. However, further research is needed to confirm these findings.

Clinical Applications and Safety Profile

The diverse biological activities of neohesperidin dihydrochalcone have led to its exploration in various clinical applications. In the food industry, it is used as a natural sweetener in low-calorie beverages, confectionery products, and dietary supplements. Its low calorie content and high sweetness make it an ideal ingredient for individuals seeking healthier alternatives to sugar.

In the pharmaceutical industry, neohesperidin dihydrochalcone has shown promise as a potential therapeutic agent for managing chronic conditions such as diabetes and inflammation. Clinical trials are ongoing to evaluate its efficacy and safety profile in these applications.

Safety assessments have indicated that neohesperidin dihydrochalcone is generally recognized as safe (GRAS) when used within recommended concentrations. However, as with any dietary supplement or pharmaceutical product, it is important to consult healthcare professionals before incorporating it into one's regimen.

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